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Compound of Interest

Compound Name: Diaminopropanol tetraacetic acid

Cat. No.: B1583530 Get Quote

Essential guidance for laboratory professionals on the safe disposal and handling of

Diaminopropanol tetraacetic acid, ensuring operational safety and regulatory compliance.

This document provides a comprehensive overview of the essential procedures for the proper

disposal and safe handling of Diaminopropanol tetraacetic acid (DPTA). Adherence to these

guidelines is critical for ensuring the safety of laboratory personnel and the protection of the

environment. The following information is intended for researchers, scientists, and drug

development professionals who may handle this compound.

Chemical and Physical Properties
A summary of the key quantitative data for Diaminopropanol tetraacetic acid is presented in

the table below. This information is crucial for a comprehensive understanding of the

compound's characteristics.
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Property Value

Molecular Formula C11H18N2O9

Molecular Weight 322.27 g/mol

Melting Point 194 °C (decomposes)[1]

Boiling Point 460.9°C (estimate)[1]

Density 1.3839 g/cm³ (estimate)[1]

pKa 1.39±0.10 (Predicted)[1]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Safe handling of Diaminopropanol tetraacetic acid in a laboratory setting is paramount to

prevent exposure and ensure a safe working environment. The following protocols should be

strictly followed:

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or aerosols.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene, to prevent skin

contact.

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 dust mask or a higher level of respiratory protection should be used.
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Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to protect the

skin.

Hygiene Practices:

Avoid eating, drinking, or smoking in areas where Diaminopropanol tetraacetic acid is

handled.

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.

Remove contaminated clothing and wash it before reuse.

Disposal Plan: Step-by-Step Procedures
The disposal of Diaminopropanol tetraacetic acid must be conducted in compliance with all

local, state, and federal regulations. As a chelating agent, its disposal requires careful

consideration to prevent environmental contamination.

Step 1: Waste Identification and Segregation

All waste containing Diaminopropanol tetraacetic acid, including unused product,

contaminated labware, and spill cleanup materials, must be collected in a designated and

clearly labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Step 2: Containerization and Labeling

Use a compatible, leak-proof container for waste collection.

The container must be labeled with the words "Hazardous Waste," the full chemical name

"Diaminopropanol tetraacetic acid," and a clear description of the contents.

Keep the container securely closed except when adding waste.

Step 3: Storage
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Store the hazardous waste container in a designated satellite accumulation area (SAA) or a

central hazardous waste storage area.

The storage area should be secure, well-ventilated, and away from incompatible materials.

Step 4: Professional Disposal

The disposal of chemical waste such as Diaminopropanol tetraacetic acid must be

handled by a licensed and certified hazardous waste disposal company.

Contact your institution's EHS department to arrange for the pickup and disposal of the

waste. They will ensure that the disposal is carried out in accordance with all regulatory

requirements.

Never dispose of Diaminopropanol tetraacetic acid down the drain or in the regular trash.

Spill Response Protocol
In the event of a spill, follow these procedures to ensure a safe and effective cleanup:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Assess the Spill: Determine the extent of the spill and if it is safe to clean up with the

available resources. For large or unknown spills, contact your EHS department immediately.

Don Appropriate PPE: Before beginning cleanup, ensure you are wearing the appropriate

personal protective equipment as outlined above.

Contain and Absorb: For solid spills, carefully sweep or scoop the material into a designated

waste container, avoiding dust generation. For liquid spills, use an inert absorbent material,

such as sand or vermiculite, to contain and absorb the liquid.

Clean the Area: Once the bulk of the spill has been removed, decontaminate the area with a

suitable cleaning agent and water.

Dispose of Cleanup Materials: All materials used for the cleanup, including absorbent pads,

contaminated gloves, and wipes, must be placed in the hazardous waste container along
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with the spilled chemical.

Report the Incident: Report the spill to your supervisor and EHS department, as required by

your institution's policies.
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Preparation & Handling

Waste Generation & Collection

Disposal Pathway

Start: Handling DPTA

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- N95 Respirator (if dust)

Always

Handle in a well-ventilated area
(e.g., chemical fume hood)

Generate DPTA Waste
(e.g., unused chemical, contaminated items)

Collect waste in a
designated, labeled hazardous

waste container

Segregate from
incompatible waste streams

Store container in a
secure Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
for waste pickup

Licensed hazardous waste
contractor disposes of waste

in compliance with regulations

End: Compliant Disposal
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Caption: Workflow for the safe handling and proper disposal of Diaminopropanol tetraacetic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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